![molecular formula C20H17F2N3O3S B2647800 N-(2,4-difluorophenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide CAS No. 893993-59-4](/img/structure/B2647800.png)
N-(2,4-difluorophenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-difluorophenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide, also known as DFP-10825, is a novel compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent.
Scientific Research Applications
Dihydropyridazinone Cardiotonics
Research on dihydropyridazinone cardiotonics, specifically compound LY195115, showcases its potent positive inotropic activity in dogs, indicating significant potential for cardiac applications. This compound demonstrated exceptional potency and long-acting oral activity, highlighting its value in developing treatments for heart failure (Robertson et al., 1986).
Pyridazin-3-one Derivatives
A study on the synthesis of novel pyridazin-3-one derivatives revealed their formation as sole products in excellent yield, indicating a potential pathway for creating compounds with varied applications, such as medicinal chemistry and material science (Ibrahim & Behbehani, 2014).
Histamine H3 Receptor Inverse Agonist
The discovery of CEP-26401 (irdabisant) as a potent, selective histamine H3 receptor inverse agonist for potential treatment of attentional and cognitive disorders showcases the application of pyridazin-3-one derivatives in neuropharmacology, illustrating the therapeutic potential of structurally similar compounds (Hudkins et al., 2011).
Herbicidal Activities
Investigation into 4-(3-trifluoromethylphenyl)pyridazine derivatives for their bleaching and herbicidal activities revealed compounds that can completely inhibit chlorophyll at low concentrations and exhibit higher herbicidal activities than commercial herbicides, pointing towards agricultural applications (Xu et al., 2008).
Molecular Docking and Screening
Research involving triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives for in vitro screening against GlcN-6-P synthase as the target protein, alongside antimicrobial and antioxidant activity assessment, indicates the versatility of pyridazine derivatives in drug discovery and pharmaceutical chemistry (Flefel et al., 2018).
properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F2N3O3S/c1-27-17-7-3-12(9-18(17)28-2)15-6-8-20(25-24-15)29-11-19(26)23-16-5-4-13(21)10-14(16)22/h3-10H,11H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBKROSQINOJNBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN=C(C=C2)SCC(=O)NC3=C(C=C(C=C3)F)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-difluorophenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.